Cas no 1396584-03-4 (1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea)

• Product Name: 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea
• CAS No: 1396584-03-4
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5365253
• Update Time: 2025-07-02

1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)-3-[2-[(6-pyrrol-1-ylpyridazin-3-yl)amino]ethyl]urea
• 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea

• Inchi： 1S/C19H22N6O2/c1-14-5-6-16(27-2)15(13-14)22-19(26)21-10-9-20-17-7-8-18(24-23-17)25-11-3-4-12-25/h3-8,11-13H,9-10H2,1-2H3,(H,20,23)(H2,21,22,26)
• InChI Key： WEXJTOWBJRIAAC-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1OC)C(NCCNC1=NN=C(N2C=CC=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea

Comprehensive Overview of 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea (CAS No. 1396584-03-4)

The compound 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea (CAS No. 1396584-03-4) is a structurally complex urea derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a pyridazine core linked to a pyrrole moiety and a methoxy-methylphenyl group, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given the prevalence of urea-based compounds in drug discovery.

In recent years, the scientific community has focused on small-molecule inhibitors and kinase-targeted therapies, areas where 1396584-03-4 may play a pivotal role. The compound's ability to interact with specific protein domains, such as those found in tyrosine kinases, aligns with current trends in precision medicine. This has led to increased searches for terms like "pyridazine derivatives in cancer research" and "urea-based kinase inhibitors," reflecting its relevance in modern drug development.

The synthesis of 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its CAS No. 1396584-03-4 serves as a critical identifier for researchers sourcing the compound for experimental studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring reproducibility in research settings.

From a pharmacological perspective, the compound's bioavailability and metabolic stability are key areas of investigation. Recent studies suggest that modifications to its ethylurea linker or pyrrole substituent could enhance its pharmacokinetic profile. These findings resonate with popular queries like "improving drug-like properties of heterocyclic compounds" and "optimizing urea derivatives for oral administration," highlighting its intersection with cutting-edge medicinal chemistry.

Beyond therapeutic applications, 1396584-03-4 has also been explored in chemical biology as a tool compound for probing enzyme mechanisms. Its selective binding affinity makes it valuable for studying signal transduction pathways, a topic frequently searched alongside terms such as "molecular probes for cellular assays." This dual utility—as both a potential drug lead and a research reagent—underscores its versatility in life sciences.

Environmental and safety assessments of 1-(2-methoxy-5-methylphenyl)-3-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)urea indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper storage conditions (e.g., desiccated at -20°C) are recommended to maintain its stability. Such precautions align with industry best practices for handling high-value research chemicals, a concern often raised in queries like "long-term storage of sensitive organic compounds."

In summary, CAS No. 1396584-03-4 represents a compelling case study in the design of multifunctional heterocycles. Its integration of pyridazine, pyrrole, and urea pharmacophores offers a template for developing novel bioactive molecules, addressing contemporary challenges in targeted therapy and mechanistic studies. As research progresses, this compound is poised to remain a subject of intense scrutiny in both academic and industrial spheres.